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Compound of Interest

Compound Name: YB-0158

Cat. No.: B15545184 Get Quote

Application Notes and Protocols for YB-0158
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of YB-0158, a

potent peptidomimetic inhibitor targeting cancer stem cells (CSCs). YB-0158 disrupts the

Sam68-Src interaction, leading to the induction of apoptosis and inhibition of the Wnt signaling

pathway in colorectal cancer (CRC) cells.[1][2][3]

Chemical Properties and Storage
Property Value

Synonyms Wnt pathway inhibitor 2

Molecular Weight 705.61 g/mol [4]

Formula C32H34N7O7P.2Na[4]

Appearance Solid[4]

Storage (Solid) -20°C for 12 months; 4°C for 6 months[4]

Storage (In Solvent) -80°C for 6 months; -20°C for 1 month[1][4]

Note: For long-term storage, it is recommended to store YB-0158 as a solid at -20°C. Once in

solution, aliquot to avoid repeated freeze-thaw cycles.[1]
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Quantitative Data Summary
The following table summarizes the biological activity of YB-0158 in various experimental

models.

Parameter Cell Line/Model Value Reference

EC50 MC38 cells 1.64 μM [1]

Apoptosis Induction CRC cells
0.2 μM and 0.5 μM

(48 hours)
[1]

Inhibition of CBP

Recruitment
HT29 cells 0.3 μM [1]

In Vivo Dosage
C57BL/6 mice with

MC38 cells
100 mg/kg (IP) [1]

Experimental Protocols
Preparation of YB-0158 Stock Solutions
For In Vitro Experiments:

Objective: To prepare a 10 mM stock solution in DMSO.

Materials:

YB-0158 solid powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Protocol:

Allow the YB-0158 vial to equilibrate to room temperature before opening.

Weigh the required amount of YB-0158 powder.
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Add the appropriate volume of DMSO to achieve a 10 mM concentration. For example, to

prepare 1 mL of a 10 mM stock solution from YB-0158 with a molecular weight of 705.61,

dissolve 7.06 mg of YB-0158 in 1 mL of DMSO.

Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication can be

used to aid dissolution if precipitation occurs.[1]

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[1][4]

For In Vivo Experiments:

Several solvent formulations can be used for in vivo administration. Below are three validated

protocols.[1]

Protocol 1 (PEG300, Tween-80, Saline):

Prepare a stock solution of YB-0158 in DMSO (e.g., 25 mg/mL).

For a 1 mL final solution, add 100 μL of the DMSO stock solution to 400 μL of PEG300

and mix well.

Add 50 μL of Tween-80 and mix until the solution is clear.

Add 450 μL of saline to reach the final volume of 1 mL. The solubility in this formulation is

≥ 2.5 mg/mL.[1]

Protocol 2 (SBE-β-CD in Saline):

Prepare a stock solution in 10% DMSO.

Add this to 90% (20% SBE-β-CD in Saline). The solubility in this formulation is ≥ 2.5

mg/mL.[1]

Protocol 3 (Corn Oil):
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Prepare a stock solution in 10% DMSO.

Add this to 90% Corn Oil. The solubility in this formulation is ≥ 2.5 mg/mL.[1]

Cell-Based Apoptosis Assay
Objective: To determine the effect of YB-0158 on apoptosis in colorectal cancer cells.

Materials:

CRC cell lines (e.g., HT29, HCT116)[5]

Complete cell culture medium

YB-0158 stock solution (10 mM in DMSO)

96-well plates

Caspase-3/7 detection reagent

Plate reader

Protocol:

Seed CRC cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow

them to adhere overnight.

Prepare serial dilutions of YB-0158 in complete cell culture medium from the 10 mM

DMSO stock. Ensure the final DMSO concentration is consistent across all wells and does

not exceed 0.1%.

Treat the cells with varying concentrations of YB-0158 (e.g., 0.1, 0.2, 0.5, 1 μM) and a

vehicle control (DMSO) for 48 hours.[1]

After the incubation period, add the Caspase-3/7 detection reagent to each well according

to the manufacturer's instructions.

Incubate the plate at room temperature for 1-2 hours, protected from light.
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Measure the luminescence or fluorescence using a plate reader to quantify activated

Caspase-3/7 levels, which is indicative of apoptosis.[1]
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Caption: YB-0158 inhibits the Sam68-Src interaction, leading to reduced β-catenin stabilization

and apoptosis induction.
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Experimental Workflow: In Vitro Apoptosis Assay

Start: Seed CRC Cells
in 96-well Plate

Incubate Overnight

Treat with YB-0158
(Varying Concentrations)

and Vehicle Control

Incubate for 48 hours

Add Caspase-3/7
Detection Reagent

Incubate at Room Temperature
(1-2 hours)

Measure Luminescence/
Fluorescence

End: Quantify Apoptosis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15545184?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545184?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for assessing YB-0158 induced apoptosis in colorectal cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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